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Compound of Interest

Compound Name: Guignardone K

Cat. No.: B12414345

Introduction

This technical guide provides a comprehensive overview of the Guignardone family of chemical
compounds. While the specific compound "Guignardone K" was not found in the available
scientific literature, this document details the chemical structure, properties, and biological
activities of the known members of the Guignardone family. These compounds are a series of
meroterpenoids, which are natural products of mixed biosynthetic origin, partially derived from
terpenoids. They are primarily isolated from endophytic fungi of the genus Guignardia. The
complex and diverse structures of Guignardones have attracted considerable interest from
chemists and pharmacologists.

The Guignardone family of compounds has been isolated from various species of the
endophytic fungus Guignardia, including Guignardia mangiferae and other Guignardia species.
[L1[2][3][4][5] These fungi reside within the tissues of medicinal plants, such as Smilax glabra
and Euphorbia sieboldiana, without causing apparent disease.[1][2][4] The study of these
fungal endophytes has revealed them to be a rich source of novel, bioactive secondary
metabolites.[1]

Chemical Structure of the Guighardone Family

The core chemical structure of Guignardones is characterized by a complex, polycyclic system.
While variations exist among the different named compounds (e.g., Guignardone A, B, H, I, J,
P-S), they share a common structural framework. For instance, Guignardone A possesses a
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tetracyclic core.[6] The molecular formula and IUPAC names for several known Guignardones
are presented below:

e Guignardone A:
o Molecular Formula: C17H2204[6]

o IUPAC Name: (1S,4R,7R,8S,12R)-12-hydroxy-4-methyl-7-prop-1-en-2-yl-3,14-
dioxatetracyclo[10.2.1.02,1°.04,8]pentadec-2(10)-en-11-one[6]

e Guignardone J:
o Molecular Formula: C17H2405[7]

o IUPAC Name: (1R,3aR,5S,7R,9aS)-5,7-dihydroxy-7-(hydroxymethyl)-3a-methyl-1-prop-1-
en-2-yl-2,3,5,6,9,9a-hexahydro-1H-cyclopenta[b]chromen-8-one[7]

The structural elucidation of these compounds relies on a combination of spectroscopic
techniques and X-ray crystallography.

Physicochemical Properties

The physicochemical properties of the Guignardones are determined by their complex
structures. A summary of the computed properties for Guignardone A and J is provided in the
table below.
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Property Guignardone A Guignardone J
Molecular Weight 290.4 g/mol [6] 308.4 g/mol [7]
Molecular Formula C17H2204][6] C17H2405][7]
XLogP3-AA (LogP) 1.6 1.2

Hydrogen Bond Donor Count 1 3

Hydrogen Bond Acceptor 4 .

Count

Rotatable Bond Count 1 2

Exact Mass 290.15180918 Dal6] 308.16237386 Da[7]
Monoisotopic Mass 290.15180918 Dal6] 308.16237386 Da[7]
Topological Polar Surface Area  55.8 A2[6] 87 A?[7]

Heavy Atom Count 21 22

Complexity 577[6] 565([7]

Data sourced from PubChem.[6][7]

Biological Activity and Potential Applications

Members of the Guignardone family have been investigated for a range of biological activities,
with a primary focus on their antifungal and cytotoxic effects.

Antifungal Activity

Several Guignardones have demonstrated notable antifungal properties, particularly against
Candida albicans.[2][4] Research has shown that some tetracyclic meroterpenes from
Guignardia sp. exhibit a pronounced synergistic inhibitory effect on the growth of C. albicans
when used in combination with the antifungal drug fluconazole.[2] Specifically, certain
Guignardones were found to inhibit the growth of C. albicans biofilms and could reverse the
tolerance of these biofilms to fluconazole.[4]
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Cytotoxic Activity

In addition to their antifungal effects, some Guignardones have been evaluated for their
cytotoxicity against various human cancer cell lines. For instance, Guignardones P-S, isolated
from Guignardia mangiferae, were tested for their inhibitory effects on SF-268 (glioblastoma),
MCF-7 (breast cancer), and NCI-H460 (lung cancer) cell lines.[1][3] While some compounds
exhibited weak inhibition of cell proliferation against the MCF-7 cell line, this area warrants
further investigation to determine their potential as anticancer agents.[1][3]

The diverse biological activities of the Guignardone family highlight their potential for
development as therapeutic agents. Further studies are needed to fully elucidate their
mechanisms of action and to explore their structure-activity relationships.

Experimental Protocols

The isolation and characterization of Guignardones involve a series of detailed experimental
procedures. The general workflow is outlined below.

Fungal Cultivation and Extraction

« |solation of Endophytic Fungus: The endophytic fungus, such as Guignardia mangiferae, is
isolated from the surface-sterilized tissues of a host plant.

o Solid-State Fermentation: The fungus is cultured on a solid medium, typically rice or potato
dextrose agar, for a period of several weeks to allow for the production of secondary
metabolites.

o Extraction: The fungal culture is extracted with an organic solvent, such as ethyl acetate, to
obtain a crude extract containing the desired compounds.

Isolation and Purification

e Solvent Partitioning: The crude extract is subjected to solvent-solvent partitioning to separate
compounds based on their polarity.

o Chromatography: The resulting fractions are further purified using various chromatographic
techniques, including:
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[e]

Silica gel column chromatography

o

Sephadex LH-20 column chromatography

[¢]

Preparative thin-layer chromatography (TLC) .

[¢]

High-performance liquid chromatography (HPLC)

Structure Elucidation

The chemical structures of the isolated Guignardones are determined using a combination of
the following spectroscopic methods:

» Nuclear Magnetic Resonance (NMR): 1D (*H and 13C) and 2D (COSY, HSQC, HMBC,
NOESY) NMR spectroscopy are used to determine the connectivity and stereochemistry of
the atoms within the molecule.

o Mass Spectrometry (MS): High-resolution electrospray ionization mass spectrometry
(HRESIMS) is employed to determine the elemental composition and molecular weight of the
compounds.[2]

« Infrared (IR) and Ultraviolet (UV) Spectroscopy: These techniques provide information about
the functional groups present in the molecule.

» Single-Crystal X-ray Diffraction: When suitable crystals can be obtained, X-ray
crystallography provides the definitive three-dimensional structure and absolute configuration
of the molecule.[1][3]

Workflow for Isolation and Characterization of
Guighardones

The following diagram illustrates the general workflow for the isolation and characterization of
Guignardones from an endophytic fungus.
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Extraction and Purification Structure Elucidation
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Caption: General workflow for the isolation and characterization of Guignardones.

Conclusion

The Guignardones represent a fascinating and structurally diverse family of meroterpenoids
with promising biological activities. While "Guighardone K" remains uncharacterized in the
current body of scientific literature, the ongoing investigation into other members of this family
continues to reveal compounds with significant potential, particularly in the development of new
antifungal agents. The complex chemical structures of these natural products present both a
challenge and an opportunity for synthetic chemists and drug discovery professionals. Further
research is essential to fully unlock the therapeutic potential of the Guignardone family.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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